Cas no 1049785-01-4 (({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide)
({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Chemical and Physical Properties
Names and Identifiers
-
- <br>({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroio dide
- ({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
- 1-(3-methylbenzyl)-1H-indol-3-yl carbamimidothioate hydroiodide
- 1049785-01-4
- EN300-237680
- CS-0280482
- [1-[(3-methylphenyl)methyl]indol-3-yl] carbamimidothioate;hydroiodide
- AKOS026679217
- F1386-0163
- 1-(3-Methylbenzyl)-1H-indol-3-yl imidothiocarbamate hydroiodide
-
- MDL: MFCD04440715
- Inchi: 1S/C17H17N3S.HI/c1-12-5-4-6-13(9-12)10-20-11-16(21-17(18)19)14-7-2-3-8-15(14)20;/h2-9,11H,10H2,1H3,(H3,18,19);1H
- InChI Key: FIBGLSPIZOOWQC-UHFFFAOYSA-N
- SMILES: I.S(C(=N)N)C1=CN(CC2C=CC=C(C)C=2)C2C=CC=CC=21
Computed Properties
- Exact Mass: 423.02662Da
- Monoisotopic Mass: 423.02662Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.1Ų
({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M126896-100mg |
1-(3-methylbenzyl)-1h-indol-3-yl imidothiocarbamate hydroiodide |
1049785-01-4 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | M126896-500mg |
1-(3-methylbenzyl)-1h-indol-3-yl imidothiocarbamate hydroiodide |
1049785-01-4 | 500mg |
$ 410.00 | 2022-06-02 | ||
| TRC | M126896-1g |
1-(3-methylbenzyl)-1h-indol-3-yl imidothiocarbamate hydroiodide |
1049785-01-4 | 1g |
$ 615.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351152-1g |
1-(3-Methylbenzyl)-1h-indol-3-yl carbamimidothioate hydroiodide |
1049785-01-4 | 98% | 1g |
¥4477 | 2023-04-17 | |
| Enamine | EN300-237680-0.05g |
1049785-01-4 | 95% | 0.05g |
$587.0 | 2024-06-19 | ||
| Enamine | EN300-237680-0.1g |
1049785-01-4 | 95% | 0.1g |
$615.0 | 2024-06-19 | ||
| Enamine | EN300-237680-0.25g |
1049785-01-4 | 95% | 0.25g |
$642.0 | 2024-06-19 | ||
| Enamine | EN300-237680-0.5g |
1049785-01-4 | 95% | 0.5g |
$671.0 | 2024-06-19 | ||
| Enamine | EN300-237680-1.0g |
1049785-01-4 | 95% | 1.0g |
$699.0 | 2024-06-19 | ||
| Enamine | EN300-237680-2.5g |
1049785-01-4 | 95% | 2.5g |
$1370.0 | 2024-06-19 |
({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on ({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
Compound CAS No. 1049785-01-4: ({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
The compound with CAS No. 1049785-01-4, known as ({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule combines an indole moiety, a sulfur-containing functional group, and an amidine structure, making it a complex yet intriguing compound to study.
Indole derivatives have long been recognized for their diverse biological activities, ranging from anti-inflammatory to anticancer properties. The presence of the indole ring in this compound suggests that it may exhibit similar bioactivity profiles. Recent studies have highlighted the importance of indole-based compounds in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). The 3-methylphenyl substituent on the indole ring further enhances the compound's potential for selective binding to specific targets, a critical factor in drug design.
The sulfanyl (thioether) group attached to the indole ring introduces additional electronic and steric effects into the molecule. This functional group is known to improve the stability of compounds and enhance their ability to cross biological membranes. In recent research, sulfanyl-containing compounds have been explored for their role in mitigating oxidative stress and inflammation, which are key contributors to various chronic diseases such as neurodegenerative disorders and cardiovascular diseases.
The methanimidamide moiety in this compound adds another layer of complexity. Amidine groups are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility and bioavailability. Recent advancements in medicinal chemistry have emphasized the importance of optimizing hydrogen bonding capabilities to improve drug delivery systems. The presence of this group in CAS No. 1049785-01-4 suggests that it may have enhanced pharmacokinetic properties compared to similar compounds.
As a hydroiodide salt, this compound likely exists in its protonated form under physiological conditions. This characteristic can influence its interactions with biological systems, potentially affecting its efficacy and toxicity profiles. Hydroiodide salts are often preferred in drug development due to their stability and ease of formulation.
Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their potential as kinase inhibitors or GPCR modulators. For instance, studies have demonstrated that indole-based compounds can effectively inhibit targets such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are implicated in cancer progression. The unique combination of functional groups in CAS No. 1049785-01-4 suggests that it may possess dual inhibitory activities or synergistic effects when targeting multiple pathways simultaneously.
In terms of synthesis, the construction of this compound likely involves multi-step organic reactions, including coupling reactions, oxidation steps, and acid-base neutralizations. The use of modern synthetic techniques such as microwave-assisted synthesis or catalytic methods could enhance the efficiency and scalability of its production process.
From a pharmacological perspective, this compound's indole core, sulfanyl group, and amidine functionality collectively suggest that it may exhibit potent anti-inflammatory, antioxidant, or anticancer properties. Preclinical studies could explore its effects on cellular models of inflammation or cancer progression, providing insights into its therapeutic potential.
In conclusion, CAS No. 1049785-01-4 represents a promising chemical entity with a complex structure and diverse functional groups. Its potential applications span across various areas of drug discovery, particularly in targeting inflammation-related diseases or cancer therapies. As research continues to uncover new insights into its properties and mechanisms of action, this compound stands out as a valuable candidate for further investigation in both academic and industrial settings.
1049785-01-4 (({1-[(3-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)